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Compound of Interest

Compound Name: 4'-Acetoxy-5-chlorovalerophenone

CAS No.: 898786-94-2

Cat. No.: B1293221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4'-Acetoxy-5-
chlorovalerophenone (CAS Number: 898786-94-2), a functionalized aromatic ketone of

interest in synthetic and medicinal chemistry. Due to the limited availability of direct literature on

this specific compound, this document leverages established principles of organic chemistry

and spectroscopic data from analogous structures to present a scientifically grounded

resource. The guide covers a plausible, detailed synthetic pathway, predicted analytical

characterization, discussion on chemical stability, and potential applications in drug discovery

and development. This document is intended to serve as a foundational reference for

researchers working with or considering the use of this and related compounds.

Introduction and Chemical Identity
4'-Acetoxy-5-chlorovalerophenone is a bifunctional molecule featuring a valerophenone

core. The structure incorporates a terminal alkyl chloride, a ketone, and an acetoxy group on

the phenyl ring. This combination of functionalities makes it a versatile intermediate for further
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chemical modifications. The presence of the reactive chloropentanoyl chain and the protected

phenol (as an acetate ester) offers orthogonal handles for sequential chemical transformations,

a valuable attribute in multi-step organic synthesis.

Valerophenone derivatives, in general, are recognized as important precursors in the synthesis

of various pharmaceutical agents and biologically active compounds.[1][2] Their utility stems

from the reactivity of the carbonyl group and the potential for substitution on the aromatic ring.

[3] The specific substitution pattern of 4'-Acetoxy-5-chlorovalerophenone suggests its

potential as a building block for creating more complex molecules with tailored pharmacological

profiles.

Table 1: Chemical Identity and Properties

Property Value Source

CAS Number 898786-94-2 [4][5]

Molecular Formula C₁₃H₁₅ClO₃ [4]

Molecular Weight 254.71 g/mol [4]

IUPAC Name
[4-(5-chloropentanoyl)phenyl]

acetate
Inferred

Synonyms
4-ACETOXY-5-

CHLOROVALEROPHENONE
[4]

InChIKey
XMIIREIYHGGVLF-

UHFFFAOYSA-N
[4]

Proposed Synthesis Pathway and Experimental
Protocol
The synthesis of 4'-Acetoxy-5-chlorovalerophenone can be logically approached through a

two-step sequence starting from the readily available 4'-hydroxyacetophenone. This strategy

involves:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/valerophenone-pharmaceuticals-deep-dive-role-synthesis-intermediate
https://www.bloomtechz.com/info/what-is-valerophenone-used-for-97119203.html
https://www.nbinno.com/article/pharmaceutical-intermediates/valerophenone-versatile-reagent-organic-synthesis-chemical-research-ld
https://www.benchchem.com/product/b1293221/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-acetoxy-5-chlorovalerophenone
https://www.chemicalregister.com/Suppliers/AName/Page26/aid4.htm
https://www.hairuichem.com/en/898786-94-2.html?PageSpeed=noscript
https://www.chemicalregister.com/Suppliers/AName/Page26/aid4.htm
https://www.chemicalregister.com/Suppliers/AName/Page26/aid4.htm
https://www.chemicalregister.com/Suppliers/AName/Page26/aid4.htm
https://www.chemicalregister.com/Suppliers/AName/Page26/aid4.htm
https://www.benchchem.com/product/b1293221/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-acetoxy-5-chlorovalerophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acylation of the phenolic hydroxyl group to form 4'-acetoxyacetophenone. This protects the

phenol, which would otherwise interfere with the subsequent Friedel-Crafts reaction.

Friedel-Crafts acylation of a suitable aromatic precursor with 5-chlorovaleroyl chloride. A

plausible route is the acylation of phenyl acetate. However, a more controlled and higher-

yielding approach would be a Fries rearrangement of an ester derived from 4-hydroxyphenyl

acetate and 5-chlorovaleroyl chloride, or more practically, a direct Friedel-Crafts acylation of

4-hydroxyvalerophenone followed by acetylation. For the purpose of this guide, we will detail

a robust and commonly employed sequence: the Friedel-Crafts acylation of phenol to yield

4'-hydroxyvalerophenone, followed by acetylation.

Diagram of Proposed Synthesis

Phenol 4'-Hydroxy-5-chlorovalerophenone

 Friedel-Crafts Acylation
(ortho/para direction)

5-Chlorovaleroyl Chloride
+ AlCl₃

4'-Acetoxy-5-chlorovalerophenone
(CAS: 898786-94-2)

 Acetylation

Acetic Anhydride
+ Pyridine

4'-Acetoxy-5-chlorovalerophenone Structure

Predicted Analytical Data

¹H NMR
- Ar-H: ~7.95 & 7.15 ppm

- CH₂Cl: ~3.60 ppm
- COCH₃: ~2.30 ppm

¹³C NMR
- C=O (ketone): ~197 ppm
- C=O (ester): ~169 ppm

- Ar-C: 122-155 ppm

FT-IR
- C=O (ester): ~1760 cm⁻¹

- C=O (ketone): ~1685 cm⁻¹
- C-O: ~1200 cm⁻¹

Mass Spec (EI)
- M⁺: 254/256 m/z

- Base Peak: 43 m/z ([COCH₃]⁺)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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